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Compound of Interest

Compound Name: LY81067

Cat. No.: B1675717

Technical Support Center: LY294002

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling LY294002 powder. Below you will find
troubleshooting guides and frequently asked questions (FAQs) to address specific issues you
may encounter during your experiments.

Frequently Asked Questions (FAQSs)
1. How should I store LY294002 powder?
LY294002 powder should be stored at -20°C for long-term stability, where it can be viable for

up to three years.[1][2] For shorter durations, some suppliers suggest storage at +4°C is
acceptable.[3] It is crucial to store the powder under desiccating conditions.[3]

2. What are the recommended solvents for dissolving LY294002 powder?

LY294002 is soluble in several organic solvents, including DMSO, ethanol, and
dimethylformamide (DMF).[4] DMSO is the most common solvent, with a high solubility of up to
80 mg/mL.[1] For cell-based assays, it is recommended to use fresh, moisture-free DMSO to
avoid reduced solubility.[1]

3. How do | prepare a stock solution of LY2940027?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1675717?utm_src=pdf-interest
https://www.selleckchem.com/products/ly294002-pi3k-inhibitor.html
https://www.targetmol.com/compound/ly294002
https://www.abcam.com/en-us/products/biochemicals/ly-294002-pi3-kinase-inhibitor-ab120243
https://www.abcam.com/en-us/products/biochemicals/ly-294002-pi3-kinase-inhibitor-ab120243
https://cdn.caymanchem.com/cdn/insert/70920.pdf
https://www.selleckchem.com/products/ly294002-pi3k-inhibitor.html
https://www.selleckchem.com/products/ly294002-pi3k-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

To prepare a stock solution, dissolve the LY294002 powder in an appropriate solvent like
DMSO. For example, to create a 10 mM stock solution, you can reconstitute 1.5 mg of
LY294002 in 488 ul of DMSO.[5] It is recommended to purge the solvent with an inert gas
before dissolving the powder.[4] After preparation, the stock solution should be aliquoted into
smaller volumes to avoid multiple freeze-thaw cycles and stored at -20°C or -80°C.[1][5]

4. How stable is LY294002 in solution?

Stock solutions of LY294002 in a solvent like DMSO are stable for up to one year when stored
at -80°C and for about one month when stored at -20°C.[1][6] Once in solution, it is
recommended to use it within three months to prevent loss of potency.[5][7] Aliquoting the stock
solution is crucial to maintain its stability by avoiding repeated freeze-thaw cycles.[1][5][6][7]

Troubleshooting Guide

Issue: My LY294002 powder won't dissolve completely.

e Solution: Ensure you are using a recommended solvent such as DMSO or ethanol.[4][5] The
solubility in aqueous buffers is very low.[4] If using DMSO, make sure it is fresh and not
absorbing moisture, as this can reduce solubility.[1] Sonication may also aid in dissolving the
powder.[2]

Issue: | am observing off-target effects in my cell culture experiments.

¢ Solution: While LY294002 is a potent PI3K inhibitor, it can inhibit other kinases at higher
concentrations, such as CK2, mTOR, and DNA-PK.[1][2][8][9] It is crucial to use the lowest
effective concentration for your specific cell type and experimental conditions. A typical
concentration for inhibiting PI3K activity in cell-based assays is around 10-50 uM.[5][7]
Always include appropriate controls in your experiments.

Issue: My LY294002 solution appears to have precipitated after dilution in aqueous media.

e Solution: LY294002 has very poor solubility in agueous solutions.[4] When diluting a DMSO
stock solution into your cell culture media or buffer, ensure the final concentration of DMSO
is low (typically <0.5%) to avoid both solvent toxicity and precipitation of the compound.[2] It
IS best to add the LY294002 stock solution to the media with vigorous mixing. For in vivo
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preparations, specific formulations with co-solvents like PEG300 and Tween 80 are often

necessary.[1][8]

Quantitative Data Summary

Parameter Recommendation Source(s)
Powder Storage Temperature -20°C (long-term) [1][2][4]
Powder Stability Up to 3 years at -20°C [1]

-80°C for up to 1 year; -20°C

Stock Solution Storage
for up to 1 month

[1](6]

Solubility in DMSO 31-80 mg/mL [1]
Solubility in Ethanol ~16.5 mg/mL [4]
IC50 for PI3Ka 0.5 uM [1][8]
IC50 for PI3KB 0.97 uM [1][8]
IC50 for PI3K3 0.57 uM [1][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM LY294002 Stock Solution in DMSO

Weigh out 1.5 mg of LY294002 powder.

Store the aliquots at -80°C for long-term storage.[1][6]

Protocol 2: Treatment of Cultured Cells with LY294002

Vortex or sonicate until the powder is completely dissolved.

Add 488 pl of high-quality, anhydrous DMSO to the powder.[5]

Aliquot the solution into smaller, single-use volumes (e.g., 10-20 pl) in microcentrifuge tubes.

e Thaw a single-use aliquot of the LY294002 stock solution at room temperature.
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 Dilute the stock solution to the desired final concentration in your cell culture medium. For
example, to achieve a 10 uM final concentration in 1 mL of media, add 1 pl of the 10 mM
stock solution.

e Mix the media well by gentle pipetting or swirling.

» Remove the existing media from your cells and replace it with the media containing
LY294002.

o For optimal results, it is often recommended to pre-treat the cells with LY294002 for one hour
before stimulation or further experimental procedures.[5][7]

Visualizations
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Caption: The PI3K/AKT signaling pathway and the inhibitory action of LY294002.
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Caption: A typical experimental workflow for using LY294002 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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